A novel coumarin-based red fluorogen with AIE, self-assembly, and TADF properties†
New Journal of Chemistry Pub Date: 2016-06-14 DOI: 10.1039/C6NJ01296E
Abstract
Luminescent materials with aggregation-induced emission (AIE) properties have attracted considerable interest for their promising applications in light-emitting and display devices and fluorescent chemosensors. Coumarin and its derivatives are one of the most attractive chromophores due to their excellent properties, such as high fluorescence quantum yield, large Stokes shift, less toxicity, ease of modification and visible wavelength emission. A coumarin-based AIE-active red fluorogen was designed and synthesised. It was found that CDPA exhibits AIE property, red emission, self-assembly and thermally activated delayed fluorescence (TADF) in the solid state.
Recommended Literature
- [1] Tuning the carrier scattering mechanism to effectively improve the thermoelectric properties†
- [2] Cross-linked reverse micelles with embedded water pools: a novel catalytic system based on amphiphilic block copolymers†
- [3] Thermodynamic perturbation theory for self assembling mixtures of multi-patch colloids and colloids with spherically symmetric attractions
- [4] Nanosized metal–organic frameworks as unique platforms for bioapplications
- [5] Advanced nuclear analytical techniques for metalloproteomics
- [6] Gas phase preparation of spherical core–shell α′′-Fe16N2/SiO2 magnetic nanoparticles†
- [7] Magnetically recoverable chitosan-stabilised copper–iron oxide nanocomposite material as an efficient heterogeneous catalyst for azide–alkyne cycloaddition reactions
- [8] Electrochemically catalyzed amino-oxygenation of styrenes: n-Bu4NI induced C–N followed by a C–O bond formation cascade for the synthesis of indolines†
- [9] On sources of error in determination of nitrogen by soda-lime, and means for avoiding them
- [10] Comparative characterization of the efficiency and cellular pharmacokinetics of Foscan®- and Foslip®-based photodynamic treatment in human biliary tract cancer cell lines
Journal Name：New Journal of Chemistry
Research Products
-
CAS no.: 1596-13-0
-
CAS no.: 185815-59-2
